Cas no 325720-34-1 (4-(morpholine-4-sulfonyl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(morpholine-4-sulfonyl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 325720-34-1
• MF: C₂₀H₁₈N₄O₈S₃
• MW: 538.573920726776
• CID: 6596113
• PubChem ID: 2329026
• Update Time: 2025-06-08

4-(morpholine-4-sulfonyl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(morpholine-4-sulfonyl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide
• 4-(morpholinosulfonyl)-N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)benzamide
• Benzamide, 4-(4-morpholinylsulfonyl)-N-[5-[(4-nitrophenyl)sulfonyl]-2-thiazolyl]-
• UPCMLD0ENAT0504-9491:001
• EU-0037295
• 325720-34-1
• Z30208340
• F0359-0132
• SR-01000424764
• 4-(MORPHOLINE-4-SULFONYL)-N-[5-(4-NITROBENZENESULFONYL)-1,3-THIAZOL-2-YL]BENZAMIDE
• SR-01000424764-1
• AKOS001027895
• 4-morpholin-4-ylsulfonyl-N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]benzamide
• Oprea1_194854

• Inchi： 1S/C20H18N4O8S3/c25-19(14-1-5-17(6-2-14)35(30,31)23-9-11-32-12-10-23)22-20-21-13-18(33-20)34(28,29)16-7-3-15(4-8-16)24(26)27/h1-8,13H,9-12H2,(H,21,22,25)
• InChI Key： GAUZZJRRBZGXOU-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)S1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 538.02867707g/mol
• Monoisotopic Mass: 538.02867707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 969
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 214Ų

Additional information on 4-(morpholine-4-sulfonyl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-(morpholine-4-sulfonyl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide (CAS No. 325720-34-1)

4-(morpholine-4-sulfonyl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide (CAS No. 325720-34-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The molecular structure of 4-(morpholine-4-sulfonyl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide is composed of a benzamide core linked to a thiazole ring, which is further functionalized with a morpholine sulfonyl group and a 4-nitrobenzenesulfonyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various therapeutic applications.

Recent studies have highlighted the potential of 4-(morpholine-4-sulfonyl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide in the treatment of inflammatory diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-kB and MAPK.

In addition to its anti-inflammatory properties, 4-(morpholine-4-sulfonyl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide has shown promising anticancer effects. Research conducted at the National Cancer Institute revealed that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis.

The pharmacokinetic profile of 4-(morpholine-4-sulfonyl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for further development as a therapeutic agent. However, further research is needed to optimize its pharmacological properties and evaluate its safety profile in preclinical models.

In terms of synthetic methods, several approaches have been developed to synthesize 4-(morpholine-4-sulfonyl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide. One common method involves the reaction of 5-(4-nitrobenzenesulfonyl)thiazol-2-carboxylic acid with 4-morpholinesulfonyl chloride in the presence of a coupling reagent such as EDCI. This approach allows for efficient and scalable production of the compound, which is crucial for its potential commercialization.

The structural diversity and functional versatility of 4-(morpholine-4-sulfonyl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide have also led to its exploration in other areas of research. For example, it has been investigated as a potential inhibitor of enzymes involved in metabolic disorders and neurodegenerative diseases. These studies highlight the broad spectrum of biological activities associated with this compound and underscore its potential as a lead molecule for drug discovery.

In conclusion, 4-(morpholine-4-sulfonyl)-N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-ylbenzamide (CAS No. 325720-34-1) is a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and applications in medicine. As more data becomes available, it is likely that this compound will play an increasingly important role in the development of novel therapeutic strategies for various diseases.